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Compound of Interest

Compound Name: D-Luciferin 6'-methyl ether

Cat. No.: B12429864 Get Quote

Technical Guide: D-Luciferin 6'-methyl ether
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of D-Luciferin 6'-methyl ether, a
pivotal substrate in bioluminescence-based assays. Its unique properties as a "caged" luciferin

analog make it an invaluable tool for studying specific enzymatic activities, particularly within

the cytochrome P450 superfamily.

Core Compound Properties
D-Luciferin 6'-methyl ether is a synthetic derivative of D-luciferin. The key feature of this

molecule is the methylation of the hydroxyl group at the 6' position of the benzothiazole ring.

This modification renders the molecule unable to be recognized and processed by firefly

luciferase, effectively "caging" its luminescent potential. Enzymatic demethylation is required to

release active D-luciferin, which can then participate in the light-producing reaction. This two-

step process forms the basis of highly specific and sensitive coupled-enzyme assays.

Quantitative Data Summary
The physical and chemical properties of D-Luciferin 6'-methyl ether and its common salt form

are summarized below for easy reference and comparison.
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Property D-Luciferin 6'-methyl ether
D-Luciferin 6'-methyl ether
(Sodium Salt)

Molecular Weight 294.35 g/mol [1][2] 316.33 g/mol

Molecular Formula C₁₂H₁₀N₂O₃S₂[1][2] C₁₂H₉N₂NaO₃S₂

CAS Number 24404-90-8 3022-11-5[1]

Purity
>95% to >99% (Varies by

supplier)
Not specified

Appearance Solid Not specified

Solubility Soluble in DMSO and water Not specified

Storage Conditions
-20°C, protect from light, store

under desiccating conditions

Room temperature (may vary)

[1]

IUPAC Name

(4S)-4,5-Dihydro-2-(6-

methoxy-2-benzothiazolyl)-4-

thiazolecarboxylic acid

Not applicable

Mechanism of Action and Applications
D-Luciferin 6'-methyl ether functions as a proluciferin, a latent substrate that requires

enzymatic activation to produce a signal. Its primary application is in luminogenic cytochrome

P450 (CYP) assays, marketed under trade names like P450-Glo™.[3]

The mechanism involves two sequential enzymatic reactions:

CYP-Mediated Dealkylation: A specific CYP isozyme recognizes and metabolizes D-
Luciferin 6'-methyl ether. The enzyme's O-dealkylase activity cleaves the methyl ether

bond, yielding two products: D-luciferin and formaldehyde.

Luciferase-Mediated Bioluminescence: The newly formed D-luciferin acts as the substrate for

firefly luciferase. In the presence of ATP, magnesium ions, and oxygen, luciferase catalyzes

the oxidative decarboxylation of luciferin, resulting in the emission of light.
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The intensity of the light produced is directly proportional to the amount of D-luciferin

generated, which in turn is a direct measure of the specific CYP enzyme's activity.[3] This

principle is widely used in drug discovery and development for:

Enzyme Activity Screening: Quantifying the metabolic activity of specific CYP isozymes.

Inhibition Studies: Assessing the potential of candidate drugs to inhibit CYP enzymes, a

crucial step in predicting drug-drug interactions.

Induction Assays: Measuring the upregulation of CYP expression in cell-based models after

treatment with a test compound.
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Step 1: CYP-Mediated Activation

Step 2: Luciferase-Mediated Detection

D-Luciferin 6'-methyl ether
(Non-luminescent Substrate)

Cytochrome P450 Enzyme
(e.g., CYP3A4)

Metabolized by

D-Luciferin
(Active Substrate)

Produces

Formaldehyde

Produces

Firefly Luciferase

Substrate for

Light Signal
(Quantifiable)

Generates

ATP, O₂, Mg²⁺
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Start: Reagent Preparation

1. Prepare 4X CYP/Substrate Mix
2. Prepare 4X Test Compound
3. Prepare 2X NADPH System

4. Reconstitute Luciferin Detection Reagent

Plate Setup (96-well)
Add 12.5 µL of 4X Test Compound

Add 12.5 µL of 4X CYP/Substrate Mix

Pre-incubation
10 minutes at 37°C

Initiate CYP Reaction
Add 25 µL of 2X NADPH System

Incubate
10-30 minutes at 37°C

Detect Signal
Add 50 µL Luciferin Detection Reagent

Stabilize Signal
20 minutes at Room Temp

Read Luminescence
(Luminometer)

Data Analysis
(Background Subtraction, % Inhibition, IC₅₀)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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